Comprehensive Technical Profiling of 1-Ethyl-4-phenylpyridinium Iodide (CAS 39795-01-2)
Comprehensive Technical Profiling of 1-Ethyl-4-phenylpyridinium Iodide (CAS 39795-01-2)
Executive Summary
1-Ethyl-4-phenylpyridinium iodide (CAS 39795-01-2) is a quaternary ammonium salt that occupies a unique intersection between neurotoxicology and advanced materials science. Structurally, it is an ethylated analog of the potent dopaminergic neurotoxin 1-methyl-4-phenylpyridinium (MPP+). This structural homology makes it an invaluable tool for structure-activity relationship (SAR) studies targeting mitochondrial Complex I inhibition. Concurrently, its specific steric bulk and charge distribution have led to its adoption as an Organic Structure-Directing Agent (OSDA) in the synthesis of highly complex, large-pore zeolites (e.g., NUD-14)[1].
This whitepaper provides an in-depth technical analysis of its physicochemical properties, mechanistic pathways in biological and synthetic applications, and validated experimental protocols for researchers.
Chemical and Physical Profiling
The permanent positive charge on the pyridinium nitrogen dictates the molecule's behavior in both biological and synthetic environments. In biological systems, this charge drives its electrophoretic accumulation within the mitochondrial matrix[2]. In materials science, the charge interacts with anionic aluminosilicate frameworks during hydrothermal crystallization[1].
| Property | Value | Reference |
| Chemical Name | 1-Ethyl-4-phenylpyridinium iodide | [3] |
| CAS Registry Number | 39795-01-2 | [3] |
| Molecular Formula | C13H14IN | [2] |
| Molecular Weight | 311.18 g/mol | [3] |
| Monoisotopic Mass (Cation) | 184.1126 Da | [2] |
| XLogP3-AA (Predicted) | 2.9 | [2] |
| Topological Polar Surface Area | 3.9 Ų | [2] |
| LD50 (Intraperitoneal, Mouse) | 34 mg/kg | [3] |
Application I: Neurotoxicology and Mitochondrial Complex I Inhibition
Mechanistic Overview
1-Ethyl-4-phenylpyridinium acts as a selective mitochondrial toxin. Because it is a structural analog of MPP+, it utilizes the Dopamine Transporter (DAT) to enter dopaminergic neurons. Once in the cytosol, the compound is driven into the mitochondria by the steep mitochondrial membrane potential (ΔΨm). Inside the mitochondrial matrix, it binds to the ubiquinone-binding site of Complex I (NADH:ubiquinone oxidoreductase) in the electron transport chain (ETC). This blockade halts ATP production and induces the generation of Reactive Oxygen Species (ROS), ultimately triggering cellular apoptosis.
Pathway of 1-Ethyl-4-phenylpyridinium-induced mitochondrial toxicity.
Experimental Protocol: In vitro Assessment of Mitochondrial Toxicity
To accurately quantify the inhibitory potency of 1-ethyl-4-phenylpyridinium iodide, researchers must isolate mitochondria to eliminate confounding cytosolic compensatory mechanisms (such as glycolysis).
Step-by-Step Methodology:
-
Mitochondrial Isolation: Isolate mitochondria from murine brain tissue using differential centrifugation in a sucrose-mannitol buffer (pH 7.4). Causality: Intact mitochondria are required to maintain the ΔΨm necessary for the active uptake of the pyridinium cation.
-
Respirometry Setup: Transfer isolated mitochondria to a Clark-type oxygen electrode chamber or a Seahorse XF Analyzer. Supply glutamate and malate (Complex I substrates) to initiate State 2 respiration.
-
Compound Administration: Titrate 1-ethyl-4-phenylpyridinium iodide (0.1 μM to 100 μM) into the chamber.
-
State 3 Respiration Induction: Inject ADP to stimulate maximal oxygen consumption (State 3). Record the Oxygen Consumption Rate (OCR).
-
Self-Validating Control: Inject Rotenone (1 μM) at the end of the assay. Validation: Rotenone must completely suppress the remaining State 3 respiration. If significant oxygen consumption persists, the mitochondrial preparation is uncoupled or contaminated, and the assay data must be discarded.
Application II: Materials Science - OSDA for Zeolite Synthesis
Mechanistic Overview
In the synthesis of advanced microporous materials, 1-ethyl-4-phenylpyridinium iodide is utilized as an Organic Structure-Directing Agent (OSDA)[1]. The compound's rigid phenyl ring and ethylated pyridinium core provide a highly specific geometric template. During hydrothermal synthesis, silica and alumina precursors condense around this organic cation, forming an intersecting 12×11×11-member ring pore system known as the POS topology (e.g., NUD-14 zeolite)[1]. Following crystallization, the OSDA is removed via calcination, leaving behind a robust, porous aluminosilicate catalyst.
Workflow for NUD-14 zeolite synthesis using 1-Ethyl-4-phenylpyridinium iodide.
Experimental Protocol: Hydrothermal Synthesis of NUD-14 Zeolite
Step-by-Step Methodology:
-
Precursor Gel Preparation: Mix tetraethyl orthosilicate (TEOS), an alumina source (e.g., aluminum isopropoxide), NaOH, and 1-ethyl-4-phenylpyridinium iodide in deionized water. Causality: The precise molar ratio of OSDA to silica dictates the nucleation kinetics; insufficient OSDA will result in dense, non-porous amorphous silica.
-
Aging: Stir the gel at room temperature for 12 hours to allow complete hydrolysis of TEOS and evaporation of the resulting ethanol.
-
Hydrothermal Crystallization: Transfer the homogeneous gel into a Teflon-lined stainless steel autoclave. Heat statically at 150°C for 7 to 14 days[1]. Causality: High pressure and temperature are required to overcome the activation energy barrier for aluminosilicate framework condensation around the OSDA.
-
Recovery and Calcination: Filter the solid product, wash with deionized water, and dry at 100°C. Finally, calcine the powder in air at 550°C for 6 hours to combust the OSDA.
-
Self-Validating Control: Perform Powder X-ray Diffraction (PXRD) immediately post-calcination. Validation: The presence of a sharp, characteristic diffraction peak at 2θ = 7.5° confirms the successful formation of the POS topology[1]. The absence of this peak indicates phase impurity or framework collapse, necessitating a recalibration of the synthesis gel pH.
Safety, Handling, and Toxicological Profile
Due to its structural similarity to potent neurotoxins, 1-ethyl-4-phenylpyridinium iodide must be handled with extreme caution.
-
Acute Toxicity: Classified as Acute Tox. 3 (Oral, Dermal, Inhalation)[4]. The LD50 (Intraperitoneal) in mice is 34 mg/kg[3].
-
Irritation: Causes skin irritation (Category 2) and serious eye irritation (Category 2)[4].
-
Target Organ Toxicity: May cause damage to organs through prolonged or repeated exposure (STOT RE 2) and single exposure (STOT SE 3)[4].
-
Handling Requirements: All manipulations of the dry powder must be performed inside a certified Class II biological safety cabinet or a chemical fume hood to prevent inhalation of aerosolized particles. Nitrile gloves (double-gloved) and protective eyewear are mandatory.
References
-
DrugFuture Chemical Toxicity Database. RTECS NUMBER-UU4025100: Pyridinium, 1-ethyl-4-phenyl-, iodide.Link
-
PubChemLite. 1-ethyl-4-phenylpyridinium iodide (C13H14N) Properties and Mass Spectrometry Profile.Link
-
PubMed / Chemistry - A European Journal (2022). Direct Synthesis of An Aluminosilicate POS Zeolite with Intersecting 12×11×11-Member-Ring Pore Channels by Using a Designed Organic Structure-Directing Agent. DOI: 10.1002/chem.202201075. Link
-
NextSDS Substance Database. 1-Ethyl-4-phenylpyridinium iodide Hazard Classifications.Link
Sources
- 1. Direct Synthesis of An Aluminosilicate POS Zeolite with Intersecting 12×11×11-Member-Ring Pore Channels by Using a Designed Organic Structure-Directing Agent - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. PubChemLite - 1-ethyl-4-phenylpyridinium iodide (C13H14N) [pubchemlite.lcsb.uni.lu]
- 3. RTECS NUMBER-UU4025100-Chemical Toxicity Database [drugfuture.com]
- 4. nextsds.com [nextsds.com]
